N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C18H22ClNO5S/c1-6-25-15-7-12(3)18(8-11(15)2)26(21,22)20-14-10-16(23-4)13(19)9-17(14)24-5/h7-10,20H,6H2,1-5H3
• InChI Key: RVSWQTNNVDLVFZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C(=C1)C)S(=O)(=O)NC2=CC(=C(C=C2OC)Cl)OC)C
• Molecular Formula: C18H22ClNO5S
• Molecular Weight: 399.9 g/mol

Description

N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide, also known as CDEB, is a compound that has been studied extensively in the field of medicinal chemistry. This compound is of interest due to its potential as a therapeutic agent for a variety of diseases.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. This inhibition can lead to a variety of physiological effects, including the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide in lab experiments is that it has a relatively low toxicity compared to other compounds. However, one of the limitations is that it can be difficult to synthesize in large quantities, which can limit its use in certain types of experiments.

Future Directions

There are several future directions for research on N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide. One area of interest is the development of new synthesis methods that can produce the compound more efficiently. Another area of interest is the study of its potential as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease. Additionally, there is interest in studying the potential side effects of N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide and developing strategies to mitigate these effects.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-4-ethoxy-2,5-dimethylbenzenesulfonamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been shown to have activity against a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.